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Compound of Interest

Compound Name: 4-Chlorosulfonylcinnamic acid

Cat. No.: B3379308

This technical guide provides a comprehensive analysis of the expected spectroscopic data for
4-Chlorosulfonylcinnamic acid, a molecule of significant interest in synthetic chemistry and
drug development. While experimentally-derived spectra for this specific compound are not
widely available in public databases, this document leverages established spectroscopic
principles and data from the closely related analogue, 4-chlorocinnamic acid, to provide a
robust predictive characterization. This guide is intended for researchers, scientists, and
professionals in drug development who require a thorough understanding of the structural
features of this compound through spectroscopic analysis.

Molecular Structure and Functional Group Analysis

4-Chlorosulfonylcinnamic acid is a derivative of cinnamic acid, featuring a phenyl ring
substituted at the para position with a chlorosulfonyl group. The molecule also possesses a
carboxylic acid functional group and a trans-alkene linkage. These structural motifs give rise to
characteristic signals in various spectroscopic techniques.
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 To cite this document: BenchChem. [Spectroscopic Data for 4-Chlorosulfonylcinnamic Acid:
An In-depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3379308#spectroscopic-data-for-4-
chlorosulfonylcinnamic-acid-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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